2-Butyl-3-[(3-chlorophenyl)methyl]-5-methyl-6-imidazo[4,5-b]pyridinamine

• Molecular Formula: C18H21ClN4
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 2-butyl-3-[(3-chlorophenyl)methyl]-5-methylimidazo[4,5-b]pyridin-6-amine
• InChI: InChI=1S/C18H21ClN4/c1-3-4-8-17-22-16-10-15(20)12(2)21-18(16)23(17)11-13-6-5-7-14(19)9-13/h5-7,9-10H,3-4,8,11,20H2,1-2H3
• InChI Key: IGSBEMDBQWKBHQ-UHFFFAOYSA-N
• SMILES: CCCCC1=NC2=C(N1CC3=CC(=CC=C3)Cl)N=C(C(=C2)N)C

Description

2-butyl-3-[(3-chlorophenyl)methyl]-5-methyl-6-imidazo[4,5-b]pyridinamine is an imidazopyridine.

Scientific Research Applications

Biological Activity Screening

• Compounds similar to 2-Butyl-3-[(3-chlorophenyl)methyl]-5-methyl-6-imidazo[4,5-b]pyridinamine have been synthesized and screened for biological activity against various bacteria and fungi. Some of these compounds showed moderate activity in specific concentrations (Bhuva, Bhadani, Purohit, & Purohit, 2015).

Corrosion Inhibition

• Imidazo[4,5-b]pyridine derivatives have demonstrated significant inhibition performance against mild steel corrosion. These inhibitors are effective in acidic environments and their performance is supported by various analytical methods (Saady et al., 2021).

Antiviral Agents

• Derivatives of imidazo[4,5-b]pyridine have been evaluated against various viruses such as human cytomegalovirus, herpes simplex viruses, and varicella-zoster virus. The synthesis and biological activities of these derivatives suggest potential antiviral applications (Cundy, Holan, Otaegui, & Simpson, 1997).

Structural Analysis and Synthesis

• Studies have focused on the synthesis and structural assignment of various N-substituted imidazopyridine derivatives, including those similar to 2-Butyl-3-[(3-chlorophenyl)methyl]-5-methyl-6-imidazo[4,5-b]pyridinamine. These studies provide valuable insights into the structural properties of these compounds (Werner & Pacher, 1992).

Imaging Applications

• Specific derivatives of imidazo[4,5-b]pyridine, like KR31173, have been developed and labeled for imaging angiotensin receptors using positron emission tomography (PET), highlighting the potential for diagnostic applications (Mathews et al., 2004).